Prostaglandin K2

• CAS No.: 275816-51-8
• Product Name: Prostaglandin K2
• Molecular Formula: C20H30O5
• Molecular Weight: 350.4 g/mol
• IUPAC Name: (Z)-7-[(1R,2R)-2-[(E,3S)-3-hydroxyoct-1-enyl]-3,5-dioxocyclopentyl]hept-5-enoic acid
• Standard InChI: InChI=1S/C20H30O5/c1-2-3-6-9-15(21)12-13-17-16(18(22)14-19(17)23)10-7-4-5-8-11-20(24)25/h4,7,12-13,15-17,21H,2-3,5-6,8-11,14H2,1H3,(H,24,25)/b7-4-,13-12+/t15-,16+,17+/m0/s1
• Standard InChIKey: LGMXPVXJSFPPTQ-DJUJBXLVSA-N
• Isomeric SMILES: CCCCC[C@@H](/C=C/[C@@H]1[C@H](C(=O)CC1=O)C/C=C\CCCC(=O)O)O
• SMILES: CCCCCC(C=CC1C(C(=O)CC1=O)CC=CCCCC(=O)O)O
• Canonical SMILES: CCCCCC(C=CC1C(C(=O)CC1=O)CC=CCCCC(=O)O)O
• Description: Prostaglandin K2 (PGK2) is the 9,11-diketone formed by the oxidation of PGE2 or PGD2. Whether this compound exists biologically is uncertain; it is known to be resistant to metabolism by 15-hydroxy PGDH in vitro.
• Synonyms: PGK2
• Reference: 1.Ohno, H.,Morikawa, Y. and Hirata, F. Studies on 15-hydroxyprostaglandin dehydrogenase with various prostaglandin analogues. Journal of Biochemistry 84, 1485-1494 (1978).
• PubChem Compound: 5283037
• Last Modified: Nov 11 2021